N-(3-pyridinylmethyl)-1'-(2,3,6-trifluorobenzyl)-1,4'-bipiperidine-4-carboxamide

• IUPAC Name: N-(pyridin-3-ylmethyl)-1-[1-[(2,3,6-trifluorophenyl)methyl]piperidin-4-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C24H29F3N4O/c25-21-3-4-22(26)23(27)20(21)16-30-10-7-19(8-11-30)31-12-5-18(6-13-31)24(32)29-15-17-2-1-9-28-14-17/h1-4,9,14,18-19H,5-8,10-13,15-16H2,(H,29,32)
• InChI Key: NAKIUFXQPLIDGX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC2=CN=CC=C2)C3CCN(CC3)CC4=C(C=CC(=C4F)F)F
• Molecular Formula: C24H29F3N4O
• Molecular Weight: 446.5 g/mol

Description

N-(3-pyridinylmethyl)-1'-(2,3,6-trifluorobenzyl)-1,4'-bipiperidine-4-carboxamide, also known as JNJ-42165279, is a novel compound that has been synthesized for scientific research applications. This compound belongs to the class of piperidine derivatives and has shown promising results in various studies.

Mechanism of Action

N-(3-pyridinylmethyl)-1'-(2,3,6-trifluorobenzyl)-1,4'-bipiperidine-4-carboxamide acts as a competitive antagonist of the dopamine D2 receptor and the serotonin 5-HT2A receptor. It binds to the receptor and prevents the binding of the endogenous ligand, resulting in the inhibition of downstream signaling pathways. The blockade of dopamine D2 receptors in the mesolimbic pathway is thought to be responsible for the antipsychotic effects of N-(3-pyridinylmethyl)-1'-(2,3,6-trifluorobenzyl)-1,4'-bipiperidine-4-carboxamide, while the blockade of serotonin 5-HT2A receptors is thought to be responsible for its antidepressant effects.
Biochemical and Physiological Effects:
N-(3-pyridinylmethyl)-1'-(2,3,6-trifluorobenzyl)-1,4'-bipiperidine-4-carboxamide has been shown to have significant effects on the dopamine and serotonin systems in the brain. It reduces the release of dopamine in the mesolimbic pathway, which is associated with the reward system and addiction. It also increases the release of dopamine in the prefrontal cortex, which is involved in the regulation of cognitive functions such as working memory and attention. N-(3-pyridinylmethyl)-1'-(2,3,6-trifluorobenzyl)-1,4'-bipiperidine-4-carboxamide has been shown to improve cognitive performance in animal models of schizophrenia and Parkinson's disease. It also has antidepressant effects, which may be due to its blockade of the serotonin 5-HT2A receptor.

Advantages and Limitations for Lab Experiments

N-(3-pyridinylmethyl)-1'-(2,3,6-trifluorobenzyl)-1,4'-bipiperidine-4-carboxamide has several advantages for lab experiments. It is a highly selective antagonist of the dopamine D2 receptor and the serotonin 5-HT2A receptor, which makes it a useful tool for studying the functions of these receptors. It has also been shown to have good bioavailability and pharmacokinetic properties, which makes it suitable for in vivo studies. However, there are some limitations to its use in lab experiments. N-(3-pyridinylmethyl)-1'-(2,3,6-trifluorobenzyl)-1,4'-bipiperidine-4-carboxamide has a relatively short half-life, which may limit its usefulness in chronic studies. It also has low solubility in water, which may make it difficult to administer in certain experimental paradigms.

Future Directions

There are several future directions for the research of N-(3-pyridinylmethyl)-1'-(2,3,6-trifluorobenzyl)-1,4'-bipiperidine-4-carboxamide. One potential application is in the treatment of addiction, as it has been shown to reduce dopamine release in the mesolimbic pathway. Another potential application is in the treatment of schizophrenia, as it has been shown to improve cognitive performance in animal models. Further research is needed to determine the long-term effects of N-(3-pyridinylmethyl)-1'-(2,3,6-trifluorobenzyl)-1,4'-bipiperidine-4-carboxamide and its potential for clinical use.

Scientific Research Applications

N-(3-pyridinylmethyl)-1'-(2,3,6-trifluorobenzyl)-1,4'-bipiperidine-4-carboxamide has been studied for its potential therapeutic applications in various diseases such as Parkinson's disease, schizophrenia, and addiction. It has been found to act as a potent and selective antagonist of the dopamine D2 receptor, which is involved in the regulation of various physiological functions such as movement, emotion, and reward. N-(3-pyridinylmethyl)-1'-(2,3,6-trifluorobenzyl)-1,4'-bipiperidine-4-carboxamide has also been shown to have a high affinity for the serotonin 5-HT2A receptor, which is implicated in the pathophysiology of various psychiatric disorders.